Cas no 1956379-05-7 (3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine)

3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine is a substituted pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and methoxy group at the 3- and 2-positions, respectively, along with a 4-methoxyphenyl substituent at the 5-position, offering versatility for further functionalization. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in cross-coupling reactions, while the chloro substituent provides a handle for nucleophilic substitution. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry.

3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine structure

1956379-05-7 structure

Product Name:3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine

CAS No:1956379-05-7

MF:C₁₃H₁₂ClNO₂

MW:249.692882537842

CID:4780251

Update Time:2025-06-07

3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine
- Inchi： 1S/C13H12ClNO2/c1-16-11-5-3-9(4-6-11)10-7-12(14)13(17-2)15-8-10/h3-8H,1-2H3
- InChI Key： INMPAFRJLIEIMF-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1)C1C=CC(=CC=1)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 232
XLogP3: 3.4
Topological Polar Surface Area: 31.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM365845-1g	3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine	1956379-05-7	95%	1g	$562	2022-06-12
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10841-5g	3-chloro-2-methoxy-5-(4-methoxyphenyl)pyridine	1956379-05-7	95%	5g	$1200	2023-09-07
Alichem	A029197636-1g	3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine	1956379-05-7	97%	1g	$698.00	2023-09-02
Alichem	A029197636-5g	3-Chloro-2-methoxy-5-(4-methoxyphenyl)pyridine	1956379-05-7	97%	5g	$2220.70	2023-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10841-10g	3-chloro-2-methoxy-5-(4-methoxyphenyl)pyridine	1956379-05-7	95%	10g	$1950	2023-09-07